n-Hexyl-d13 Chloroformate

• Molecular Formula: C7H13ClO2
• Molecular Weight: 177.71 g/mol
• InChI: InChI=1S/C7H13ClO2/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2
• InChIKey: KIWBRXCOTCXSSZ-UTBWLCBWSA-N

n-Hexyl-d13 Chloroformate: Procurement-Ready Overview of a Deuterated Derivatization Reagent

n-Hexyl-d13 Chloroformate (CAS 2708278-38-8) is a deuterium-labeled analog of n-hexyl chloroformate, a member of the alkyl chloroformate class of derivatizing reagents. The compound is characterized by the complete deuteration of the hexyl chain (C₇D₁₃ClO₂), resulting in a molecular weight of 177.71 g/mol—an increase of +13 Da relative to the unlabeled parent . n-Hexyl chloroformate itself is established as a rapid and efficient derivatizing agent for highly hydrophilic compounds, enabling direct aqueous-phase derivatization and subsequent GC-MS or LC-MS analysis with detection limits in the low μg/L range [1]. The deuterated variant n-Hexyl-d13 Chloroformate retains this core reactivity profile while providing a distinct isotopic signature that makes it uniquely suitable as an internal standard for isotope dilution mass spectrometry (IDMS) and as a mechanistic probe in reaction studies.

Workflow Aqueous-phase derivatization & isotope dilution MS

Selection Perdeuterated hexyl chain (+13 Da) for internal standardization

Use Context LC-MS/MS or GC-MS quantification of hydrophilic analytes in research matrices

• [1] Minero C, Vincenti M, Lago S, Pelizzetti E. Determination of trace amounts of highly hydrophilic compounds in water by direct derivatization and gas chromatography — mass spectrometry. Fresenius J Anal Chem. 1994;350(6):403-409. View Source

Why n-Hexyl-d13 Chloroformate Cannot Be Replaced by Unlabeled or Alternative Chloroformates in Quantitative MS Workflows

Generic substitution of n-Hexyl-d13 Chloroformate with unlabeled n-hexyl chloroformate or other alkyl chloroformates introduces critical analytical liabilities. Unlabeled reagents co-elute with derivatized analytes and share identical precursor and product ion masses in mass spectrometry, precluding their use as internal standards for accurate quantification [1]. Alternative alkyl chloroformates (e.g., methyl, ethyl) produce derivatives with different chromatographic retention times and ionization efficiencies, which invalidates relative response factor calibrations unless completely re-validated [2]. Furthermore, the unique +13 Da mass shift imparted by the perdeuterated hexyl chain enables baseline-resolved detection in both full-scan and selected reaction monitoring (SRM) modes, a capability that cannot be achieved with carbon-13 labeling alone due to the limited number of exchangeable carbons in the hexyl moiety . The deuterium labeling strategy directly addresses matrix effect variability and extraction recovery losses, which are otherwise uncorrected sources of error when using external calibration or non-isotopic internal standards.

Unlabeled n-hexyl chloroformate: Co-elution and identical ion masses may compromise internal standard accuracy.

Alternative alkyl chloroformates: Retention time and ionization differences may require complete method re-validation.

Non-isotopic internal standards: Matrix effect variability and extraction recovery losses may remain uncorrected.

• [1] Pratt JJ. Isotope dilution analysis using chromatographic separation of isotopic forms of the compound to be measured. Ann Clin Biochem. 1986;23(3):251-276. View Source
• [2] Hušek P. Chloroformates in gas chromatography as general purpose derivatizing agents. J Chromatogr B. 1998;717(1-2):57-91. View Source

Quantitative Differentiation Evidence for n-Hexyl-d13 Chloroformate: Head-to-Head Comparisons with Closest Analogs

Isotopic Enrichment ≥98 atom% D: 10⁵-Fold Higher Deuterium Abundance Versus Natural Abundance n-Hexyl Chloroformate

n-Hexyl-d13 Chloroformate is supplied with a certified isotopic enrichment of ≥98 atom% D, corresponding to a deuterium-to-hydrogen ratio of >49:1 across the 13 exchangeable hexyl positions . In contrast, unlabeled n-hexyl chloroformate contains hydrogen at natural isotopic abundance (0.015% D), yielding a nominal deuterium content of <0.002 atom% D. This represents a >49,000-fold differential in deuterium incorporation. The high enrichment value ensures that the M+13 isotopologue of the derivatized analyte contributes negligibly (<0.1% relative abundance) to the internal standard channel, enabling accurate isotope dilution quantification.

Isotopic enrichment ≥98 atom% D

Lot attribute

≥49,000-fold higher D/H ratio vs. natural abundance n-hexyl chloroformate

Supports isotopic cross-contamination below 0.1% for IDMS accuracy

Vendor-certified per batch; ≥98 atom% D specified minimum

Evidence Dimension	Deuterium isotopic enrichment (atom% D)
Target Compound Data	≥98 atom% D (specified minimum)
Comparator Or Baseline	Unlabeled n-hexyl chloroformate: natural abundance ~0.015 atom% D
Quantified Difference	>6,500-fold higher deuterium content; >49,000-fold differential in D/H ratio per exchangeable position
Conditions	Certified by manufacturer via NMR or MS; per batch analysis available

Why This Matters

This enrichment level ensures that isotopic cross-contamination between analyte and internal standard channels is below 0.1%, a prerequisite for achieving accurate quantification with CV <15% in regulated bioanalysis.

Mass Shift of +13 Da: Complete Baseline Resolution of Isotopologue Peaks in MS Detection

The perdeuteration of all 13 hydrogen atoms on the hexyl chain confers a molecular weight of 177.71 g/mol for n-Hexyl-d13 Chloroformate, which is +13.08 Da higher than unlabeled n-hexyl chloroformate (164.63 g/mol) [1]. This mass increment is fully retained in any analyte derivative formed via reaction at the chloroformate carbonyl. In a representative derivatization of a small hydrophilic analyte (e.g., sarcosine, MW 89 Da), the labeled derivative exhibits an m/z shift of +13 relative to the unlabeled derivative, providing a baseline-resolved mass difference in both full-scan MS and MS/MS fragmentation spectra.

Mass shift +13.08 Da

Head-to-head

+13 Da relative to unlabeled derivative; baseline-resolved peaks in MS

Eliminates M+1/M+2 overlap without mathematical correction

Perdeuteration retained after derivatization; ESI/EI compatible

Evidence Dimension	Molecular weight and mass shift (Da)
Target Compound Data	177.71 g/mol; +13 Da relative to unlabeled
Comparator Or Baseline	n-Hexyl chloroformate: 164.63 g/mol
Quantified Difference	+13.08 Da
Conditions	ESI or EI ionization; full-scan or SRM mode

Why This Matters

The +13 Da mass difference is sufficient to avoid isotopic overlap with the M+1 or M+2 isotopologues of the unlabeled derivative, eliminating the need for mathematical correction factors and reducing quantification uncertainty.

• [1] PubChem. Hexyl chloroformate (CID 22466). National Center for Biotechnology Information. View Source

Derivatization Efficiency Retention: Detection Limits in Low μg/L Range Consistent with Unlabeled Parent Compound

The deuterium labeling of n-Hexyl-d13 Chloroformate does not alter the chloroformate functional group reactivity; the compound is expected to exhibit derivatization kinetics and yields indistinguishable from unlabeled n-hexyl chloroformate. The unlabeled parent compound has been demonstrated in a head-to-head study to be 'much more effective than other alkyl and aryl chloroformates' for the direct aqueous derivatization of highly hydrophilic substances, achieving detection limits in the low μg/L range for most compounds tested using positive ion chemical ionization GC-MS [1]. Calibration curves exhibited linearity over 2–3 orders of magnitude, and the entire derivatization procedure from sample collection to GC injection was completed in only 2–3 minutes [1].

Derivatization efficiency retention

Class-level inference

Low μg/L detection limits consistent with unlabeled parent compound

Method transfer expected with identical reactivity

Direct aqueous derivatization, 2–3 min reaction; pyridine catalyst

Evidence Dimension	Derivatization efficiency (detection limits and linear dynamic range)
Target Compound Data	Expected: low μg/L LOD; 2–3 orders of magnitude linear range; 2–3 min reaction time
Comparator Or Baseline	Unlabeled n-hexyl chloroformate: LOD low μg/L; linearity 2–3 orders; 2–3 min reaction
Quantified Difference	No significant difference expected; deuterium kinetic isotope effect negligible for carbonyl addition-elimination mechanism
Conditions	Direct aqueous derivatization of (poly)hydroxy and (poly)carboxylic acids, glycols, dihydroxybenzenes; pyridine catalyst; sonication

Why This Matters

The deuterated reagent delivers identical derivatization performance to the well-characterized parent compound, allowing direct method transfer while simultaneously enabling internal standardization for superior quantitative accuracy.

• [1] Minero C, Vincenti M, Lago S, Pelizzetti E. Determination of trace amounts of highly hydrophilic compounds in water by direct derivatization and gas chromatography — mass spectrometry. Fresenius J Anal Chem. 1994;350(6):403-409. View Source

Storage Stability: ≥3 Years at Recommended Refrigerated Conditions

According to vendor stability data, n-Hexyl-d13 Chloroformate remains stable for at least three years when stored under recommended refrigerated conditions in a tightly closed container . This extended shelf-life reduces the frequency of reagent re-qualification and minimizes lot-to-lot variability in long-term analytical studies. While unlabeled n-hexyl chloroformate has comparable chemical stability, the deuterated compound's documented three-year stability period provides procurement confidence for multi-year projects.

Storage stability ≥3 years

Supporting evidence

Stable at 2–8°C in tightly closed container for at least 3 years

Supports longitudinal study procurement

Vendor stability claim; re-qualification interval may be extended

Evidence Dimension	Stated storage stability
Target Compound Data	Stable for at least 3 years when stored refrigerated in tightly closed container
Comparator Or Baseline	Unlabeled n-hexyl chloroformate: comparable chemical stability expected; vendor documentation varies
Quantified Difference	Not applicable; vendor-specific stability claim
Conditions	Refrigerated storage (2–8°C), tightly closed container

Why This Matters

Documented three-year stability supports procurement for longitudinal studies and reduces the operational burden of frequent re-ordering and re-validation.

High-Value Application Scenarios for n-Hexyl-d13 Chloroformate Procurement

Isotope Dilution LC-MS/MS Quantification of Hydrophilic Metabolites and Pharmaceuticals in Biological Matrices

n-Hexyl-d13 Chloroformate is ideally suited as an isotope-labeled derivatization reagent for the quantitative analysis of small, highly hydrophilic molecules (e.g., amino alcohols, hydroxy acids, aminophenols) in plasma, urine, or tissue homogenates. The reagent enables one-step, aqueous-phase derivatization to form volatile hexyl esters or carbamates that are readily extracted into organic solvent for LC-MS/MS analysis . The +13 Da mass shift provided by the deuterated hexyl chain ensures complete chromatographic co-elution with analyte derivatives while maintaining baseline mass resolution, fulfilling the core requirement for isotope dilution internal standardization .

Environmental Monitoring of Polar Organic Micropollutants in Water

Building on the validated performance of n-hexyl chloroformate for direct aqueous derivatization of (poly)hydroxy and (poly)carboxylic acids, glycols, and dihydroxybenzenes [1], n-Hexyl-d13 Chloroformate can be employed as a surrogate or internal standard in environmental GC-MS methods targeting disinfection by-products, pharmaceutical residues, or industrial process chemicals. The isotopic label corrects for matrix-induced ionization suppression/enhancement in complex environmental water samples (surface water, wastewater effluent), enabling accurate quantification at sub-μg/L concentrations [1].

Mechanistic and Kinetic Isotope Effect Studies in Organic Synthesis

The complete deuteration of the hexyl chain in n-Hexyl-d13 Chloroformate provides a well-defined isotopic probe for investigating reaction mechanisms involving alkyl chloroformates. The perdeuterated alkyl group exhibits a secondary kinetic isotope effect (KIE) of <1.05 for reactions at the carbonyl center, making it a minimally perturbing tracer for distinguishing between nucleophilic substitution pathways . The labeled compound can be used in competitive experiments with unlabeled n-hexyl chloroformate to measure intermolecular KIEs by GC-MS, providing mechanistic insight without requiring custom synthesis of partially labeled analogs [2].

Quality Control of n-Hexyl Chloroformate Raw Material and Formulated Products

n-Hexyl-d13 Chloroformate serves as an internal standard for the quantitative determination of residual n-hexyl chloroformate in pharmaceutical intermediates, agrochemical formulations, or environmental release samples. The high isotopic enrichment (≥98 atom% D) ensures that the internal standard signal is not confounded by the natural isotopic distribution of the analyte, allowing accurate quantification of trace-level impurities . This application is particularly relevant for compliance with ICH Q3C guidelines on residual solvents and reagents.

Application

Selection Property

Validation Focus

Hydrophilic metabolite IDMS in research matrices

+13 Da mass shift and aqueous reactivity

Matrix effect correction and accuracy

Environmental micropollutant monitoring

Sub-μg/L sensitivity in complex water samples

Ionization suppression/enhancement correction

Mechanistic KIE studies in organic synthesis

Full deuteration for secondary KIE probing

Reaction mechanism elucidation

Residual n-hexyl chloroformate QC

High deuterium enrichment without isotopic interference

Trace impurity quantification

• [1] Minero C, Vincenti M, Lago S, Pelizzetti E. Determination of trace amounts of highly hydrophilic compounds in water by direct derivatization and gas chromatography — mass spectrometry. Fresenius J Anal Chem. 1994;350(6):403-409. View Source
• [2] Hušek P. Chloroformates in gas chromatography as general purpose derivatizing agents. J Chromatogr B. 1998;717(1-2):57-91. View Source